molecular formula C18H16O6 B1201418 2-{[2-(Acetyloxy)benzoyl]oxy}-3-phenylpropanoic acid CAS No. 80639-97-0

2-{[2-(Acetyloxy)benzoyl]oxy}-3-phenylpropanoic acid

Cat. No. B1201418
CAS RN: 80639-97-0
M. Wt: 328.3 g/mol
InChI Key: SJISLAAEQHZMML-UHFFFAOYSA-N
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Description

2-{[2-(Acetyloxy)benzoyl]oxy}-3-phenylpropanoic acid, also known as 2-{[2-(Acetyloxy)benzoyl]oxy}-3-phenylpropanoic acid, is a useful research compound. Its molecular formula is C18H16O6 and its molecular weight is 328.3 g/mol. The purity is usually 95%.
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properties

CAS RN

80639-97-0

Product Name

2-{[2-(Acetyloxy)benzoyl]oxy}-3-phenylpropanoic acid

Molecular Formula

C18H16O6

Molecular Weight

328.3 g/mol

IUPAC Name

2-(2-acetyloxybenzoyl)oxy-3-phenylpropanoic acid

InChI

InChI=1S/C18H16O6/c1-12(19)23-15-10-6-5-9-14(15)18(22)24-16(17(20)21)11-13-7-3-2-4-8-13/h2-10,16H,11H2,1H3,(H,20,21)

InChI Key

SJISLAAEQHZMML-UHFFFAOYSA-N

SMILES

CC(=O)OC1=CC=CC=C1C(=O)OC(CC2=CC=CC=C2)C(=O)O

Canonical SMILES

CC(=O)OC1=CC=CC=C1C(=O)OC(CC2=CC=CC=C2)C(=O)O

synonyms

AABBPP
alpha-(2-acetoxy)benzoyloxy-beta-phenylpropionic acid

Origin of Product

United States

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